Cas no 31162-45-5 (3-Cyclohexen-1-ol,4-(3-hydroxy-1-butyn-1-yl)-3,5,5-trimethyl-)

• Product Name: 3-Cyclohexen-1-ol,4-(3-hydroxy-1-butyn-1-yl)-3,5,5-trimethyl-
• CAS No: 31162-45-5
• MF: C₁₃H₂₀O₂
• MW: 208.296704292297
• CID: 306679
• PubChem ID: 3015541
• Update Time: 2025-04-19

3-Cyclohexen-1-ol,4-(3-hydroxy-1-butyn-1-yl)-3,5,5-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-Cyclohexen-1-ol,4-(3-hydroxy-1-butyn-1-yl)-3,5,5-trimethyl-
• 4-(3-hydroxybut-1-ynyl)-3,5,5-trimethylcyclohex-3-en-1-ol
• megastigm-5-en-7-yne-3,9-diol
• DTXSID10953250
• NS00050666
• 4-(3-Hydroxybutyn-1-yl)-3,5,5-trimethylcyclohex-3-en-1-ol
• SCHEMBL9793387
• 3-hydroxy-7,8-didehydro-.beta.-ionol
• 31162-45-5
• EINECS 250-494-9
• 4-(3-HYDROXYBUT-1-YN-1-YL)-3,5,5-TRIMETHYLCYCLOHEX-3-EN-1-OL
• 5-Megastigmen-7-yne-3,9-diol
• 4-(4-hydroxy-2,6,6-trimethylcyclohex-1-enyl)but-3-yn-2-ol

• Inchi： 1S/C13H20O2/c1-9-7-11(15)8-13(3,4)12(9)6-5-10(2)14/h10-11,14-15H,7-8H2,1-4H3
• InChI Key： PJYBCOAMCYWPHQ-UHFFFAOYSA-N
• SMILES： OC1CC(C)=C(C#CC(C)O)C(C)(C)C1

Computed Properties

• Exact Mass: 208.14600
• Monoisotopic Mass: 208.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.05
• Boiling Point: 327.3°C at 760 mmHg
• Flash Point: 150.5°C
• Refractive Index: 1.526
• PSA: 40.46000
• LogP: 1.86800

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols